Cas no 1805862-74-1 (1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805862-74-1
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4972920
• Update Time: 2025-06-21

1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3OS/c1-6(17)10(12)8-2-7(5-13)3-9(4-8)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： RZSLQWVHMZYUDO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(CCl)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No: 1805862-74-1)

The compound 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No: 1805862-74-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, a chloromethyl group, and a trifluoromethylthio group, all attached to a phenyl ring and a propanone backbone. The intricate arrangement of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis of 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one, including the use of transition metal catalysts and advanced coupling reactions. These studies have not only improved the yield and purity of the compound but also provided deeper insights into its reactivity and stability under different conditions.

The structural complexity of 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one makes it an attractive candidate for exploring its potential in drug discovery. The presence of electron-withdrawing groups such as the trifluoromethylthio group enhances the molecule's ability to interact with biological targets, potentially leading to novel therapeutic agents. Recent studies have focused on evaluating its pharmacokinetic properties and bioavailability, which are critical factors in determining its suitability as a drug candidate.

In addition to its pharmacological applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. The bromine atom and chloromethyl group contribute to its reactivity, making it a versatile building block for constructing functional materials with tailored properties. Researchers have investigated its role in polymerization reactions and its ability to form cross-linked networks with enhanced mechanical and thermal stability.

The latest research on 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one has also shed light on its environmental impact and degradation pathways. Understanding how this compound interacts with environmental systems is crucial for assessing its safety and sustainability. Studies have revealed that under specific conditions, the compound undergoes hydrolysis or photodegradation, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No: 1805862-74-1) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key molecule for future innovations in medicine, materials science, and beyond.